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Get Quote

A detailed guide for researchers and drug development professionals on the selectivity profile

of the novel SARS-CoV-2 papain-like protease (PLpro) inhibitor, PF-07957472, in comparison

to other notable inhibitors.

Introduction
The SARS-CoV-2 papain-like protease (PLpro) is a critical enzyme for viral replication and a

key therapeutic target for COVID-19.[1][2] PLpro's dual function in processing viral polyproteins

and interfering with the host's innate immune response by cleaving ubiquitin and ISG15 from

host proteins underscores the importance of developing selective inhibitors to minimize off-

target effects.[3] This guide provides a comparative analysis of the selectivity of a promising

new PLpro inhibitor, PF-07957472, against alternative inhibitors GRL0617 and Tanshinones.

PF-07957472 is a potent, selective, and orally available SARS-CoV-2 PLpro inhibitor

discovered through a machine learning-driven approach.[1][4] Preclinical studies have

demonstrated its efficacy in a mouse model of COVID-19, highlighting its potential as a

therapeutic candidate.
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A critical aspect of drug development is ensuring the selective inhibition of the intended target

over other related host enzymes. For PLpro inhibitors, this is particularly important due to the

structural and functional similarities between the viral protease and human deubiquitinating

enzymes (DUBs). The following table summarizes the available quantitative data on the

selectivity of PF-07957472 and comparator compounds against a panel of human DUBs and

other proteases.

Target Enzyme
PF-07957472
IC50 (µM)

GRL0617 IC50
(µM)

Tanshinone I
IC50 (µM)

Tanshinone IIA
IC50 (µM)

SARS-CoV-2

PLpro
Ki = 0.002 ~2.1 >10 1.6

Human DUBs

USP2 >100 >114 N/A N/A

USP5 >100 >114 N/A N/A

USP7 >100 44 - 47 N/A N/A

USP8 >100 >114 N/A N/A

USP14 >100 N/A N/A N/A

USP18 N/A No Inhibition N/A N/A

UCH-L1 N/A No Inhibition N/A N/A

UCH-L3 N/A No Inhibition N/A N/A

OTUB1 >100 N/A N/A N/A

Other Proteases

Cathepsin B >100 N/A N/A N/A

Cathepsin K >100 N/A N/A N/A

Cathepsin L >100 N/A N/A N/A

Papain >100 N/A N/A N/A
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N/A: Data not available in the public domain. Data for PF-07957472 is sourced from the

supplementary materials of Garnsey et al., Science Advances 2024. Data for GRL0617 and

Tanshinones are compiled from various cited literature.

Experimental Methodologies
The determination of inhibitor selectivity is paramount for preclinical assessment. The following

outlines a representative experimental protocol for assessing the inhibitory activity and

selectivity of compounds against SARS-CoV-2 PLpro and a panel of human DUBs, based on

commonly employed fluorescence resonance energy transfer (FRET) and other biochemical

assays.

SARS-CoV-2 PLpro Inhibition Assay (FRET-based)
This assay measures the ability of a compound to inhibit the cleavage of a fluorogenic

substrate by PLpro.

Reagents and Materials:

Recombinant SARS-CoV-2 PLpro enzyme

Fluorogenic substrate (e.g., Z-RLRGG-AMC)

Assay buffer: 20 mM HEPES pH 7.5, 100 mM NaCl, 1 mM DTT, 0.01% Triton X-100

Test compounds (e.g., PF-07957472) and control inhibitors (e.g., GRL0617)

384-well black plates

Fluorescence plate reader

Procedure: a. Prepare serial dilutions of the test and control compounds in DMSO. b. Add 50

nL of the compound solutions to the wells of a 384-well plate. c. Add 10 µL of PLpro enzyme

solution (e.g., 50 nM final concentration) in assay buffer to each well. d. Incubate the plate at

room temperature for 30 minutes to allow for compound binding to the enzyme. e. Initiate the

enzymatic reaction by adding 10 µL of the fluorogenic substrate solution (e.g., 10 µM final

concentration) in assay buffer to each well. f. Immediately measure the fluorescence

intensity (e.g., Excitation: 340 nm, Emission: 460 nm) over time using a fluorescence plate
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reader. g. Calculate the rate of reaction for each well. h. Determine the percent inhibition for

each compound concentration relative to a DMSO control (0% inhibition) and a no-enzyme

control (100% inhibition). i. Plot the percent inhibition against the compound concentration

and fit the data to a dose-response curve to determine the IC50 value.

Deubiquitinase (DUB) Selectivity Profiling
A similar FRET-based or other enzymatic assay is employed to assess the inhibitory activity of

the compounds against a panel of human DUBs.

Reagents and Materials:

A panel of recombinant human DUB enzymes (e.g., USP2, USP5, USP7, USP8, USP14,

OTUB1, etc.)

Appropriate fluorogenic or other substrates for each DUB (e.g., Ub-AMC, Ub-Rh110)

Assay buffers optimized for each DUB

Test compounds and control inhibitors

Multi-well plates and a plate reader compatible with the chosen assay format.

Procedure: a. The assay is performed similarly to the PLpro inhibition assay, with

modifications to the enzyme, substrate, and buffer conditions as required for each specific

DUB. b. The IC50 values for the test compound against each DUB are determined. c. The

selectivity is calculated as the ratio of the IC50 for the DUB to the IC50 for SARS-CoV-2

PLpro.

Visualizing Experimental Workflow
The following diagram illustrates a typical workflow for assessing the selectivity of a SARS-

CoV-2 PLpro inhibitor.
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Figure 1. Workflow for determining the selectivity of SARS-CoV-2 PLpro inhibitors.
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Signaling Pathway Context
SARS-CoV-2 PLpro interferes with the host's innate immune signaling by cleaving ubiquitin and

ISG15 from key signaling proteins. This disruption helps the virus evade the host's antiviral

response. The diagram below illustrates the signaling pathway and the point of intervention by

a PLpro inhibitor.
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Figure 2. SARS-CoV-2 PLpro's role in viral replication and immune evasion, and the inhibitory

action of PF-07957472.

Conclusion
The available data indicates that PF-07957472 is a highly selective inhibitor of SARS-CoV-2

PLpro, demonstrating minimal activity against a range of human deubiquitinating enzymes and

other proteases. This high degree of selectivity is a promising characteristic for a therapeutic

candidate, as it suggests a lower likelihood of off-target effects. In comparison, while GRL0617
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also exhibits good selectivity against the tested DUBs, the quantitative data for a broad panel is

less comprehensive. The selectivity profile of Tanshinones against human DUBs is not well-

characterized, making a direct comparison challenging. The robust and specific inhibitory

activity of PF-07957472 against SARS-CoV-2 PLpro, combined with its favorable selectivity

profile, positions it as a strong candidate for further development as an antiviral therapeutic for

COVID-19.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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